1-(9H-fluoren-2-ylsulfonyl)indoline

• Molecular Formula: C21H17NO2S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 1-(9H-fluoren-2-ylsulfonyl)-2,3-dihydroindole
• InChI: InChI=1S/C21H17NO2S/c23-25(24,22-12-11-15-5-2-4-8-21(15)22)18-9-10-20-17(14-18)13-16-6-1-3-7-19(16)20/h1-10,14H,11-13H2
• InChI Key: AXUCQMBHYLPJGA-UHFFFAOYSA-N
• SMILES: C1CN(C2=CC=CC=C21)S(=O)(=O)C3=CC4=C(C=C3)C5=CC=CC=C5C4

Description

1-(9H-fluoren-2-ylsulfonyl)indoline, also known as FIPI, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been found to be effective in inhibiting the activity of phospholipase D (PLD), which is a key enzyme involved in various cellular processes.

Mechanism of Action

1-(9H-fluoren-2-ylsulfonyl)indoline works by inhibiting the activity of PLD, which is an enzyme that plays a crucial role in various cellular processes, including cell proliferation, migration, and signaling. By inhibiting PLD, 1-(9H-fluoren-2-ylsulfonyl)indoline disrupts the normal functioning of cancer cells and reduces their ability to grow and metastasize. In addition, 1-(9H-fluoren-2-ylsulfonyl)indoline has been found to activate the protein kinase C (PKC) pathway, which is involved in various cellular processes, including cell survival and apoptosis.
Biochemical and Physiological Effects:
1-(9H-fluoren-2-ylsulfonyl)indoline has been found to have a range of biochemical and physiological effects. In cancer cells, 1-(9H-fluoren-2-ylsulfonyl)indoline inhibits the activity of PLD, which leads to reduced cell proliferation and migration. In addition, 1-(9H-fluoren-2-ylsulfonyl)indoline has been found to induce apoptosis in cancer cells, which makes it a potential therapeutic agent for cancer treatment. In other diseases, such as neurodegenerative disorders, cardiovascular diseases, and diabetes, 1-(9H-fluoren-2-ylsulfonyl)indoline has been found to reduce inflammation and oxidative stress, which are key factors in the development and progression of these diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(9H-fluoren-2-ylsulfonyl)indoline in lab experiments is its specificity for PLD. This makes it a useful tool for studying the role of PLD in various cellular processes. In addition, 1-(9H-fluoren-2-ylsulfonyl)indoline has been found to have low toxicity, which makes it a safe compound to use in lab experiments. However, one of the limitations of using 1-(9H-fluoren-2-ylsulfonyl)indoline is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 1-(9H-fluoren-2-ylsulfonyl)indoline. One area of research is the development of more efficient synthesis methods for 1-(9H-fluoren-2-ylsulfonyl)indoline, which can produce higher yields and purities. Another area of research is the identification of new targets for 1-(9H-fluoren-2-ylsulfonyl)indoline, which can expand its potential applications in various scientific fields. In addition, more studies are needed to understand the long-term effects of 1-(9H-fluoren-2-ylsulfonyl)indoline on the body, including its potential side effects and toxicity. Overall, 1-(9H-fluoren-2-ylsulfonyl)indoline is a promising compound that has the potential to revolutionize various scientific fields, and further research is needed to fully understand its potential.

Synthesis Methods

The synthesis of 1-(9H-fluoren-2-ylsulfonyl)indoline involves the reaction of indoline-5-sulfonic acid with 9H-fluoren-2-ylsulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure 1-(9H-fluoren-2-ylsulfonyl)indoline. This synthesis method has been optimized to produce high yields of 1-(9H-fluoren-2-ylsulfonyl)indoline with good purity.

Scientific Research Applications

1-(9H-fluoren-2-ylsulfonyl)indoline has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of 1-(9H-fluoren-2-ylsulfonyl)indoline is in cancer research, where it has been found to inhibit the growth and metastasis of cancer cells. 1-(9H-fluoren-2-ylsulfonyl)indoline has also been found to be effective in reducing inflammation and oxidative stress, which makes it a potential therapeutic agent for a range of diseases, including neurodegenerative disorders, cardiovascular diseases, and diabetes.